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Compound of Interest

Compound Name: MCP110

Cat. No.: B1675959 Get Quote

Researchers and drug development professionals handling MCP110 must adhere to strict

disposal protocols to ensure personnel safety and environmental protection. MCP110, a

chemical used in laboratory research, is classified as hazardous, necessitating specific

handling and disposal procedures. This guide provides essential, step-by-step instructions for

the proper disposal of MCP110, aligning with safety and regulatory standards.

Hazard Profile and Safety Precautions
MCP110 is categorized under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals with the following classifications:

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

The associated hazard statements are:

H302: Harmful if swallowed[1]

H410: Very toxic to aquatic life with long lasting effects[1]

Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE),

including safety goggles with side-shields, protective gloves, and impervious clothing, when
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handling MCP110.[1] Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

MCP110 Disposal Data Summary
Identifier Value Source

CAS Number 521310-51-0 [1]

Molecular Formula C33H36N2O3 [1]

Molecular Weight 508.65 g/mol [1]

GHS Pictograms
Acute Toxicity (Harmful),

Environment
[1]

Disposal Precautionary

Statement

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Step-by-Step Disposal Protocol
The primary directive for MCP110 disposal is to treat it as hazardous waste and transfer it to a

licensed waste disposal facility. The following protocol outlines the necessary steps for

researchers to ensure safe and compliant disposal.

Experimental Protocol: MCP110 Waste Segregation and Packaging

Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for MCP110 and any

materials contaminated with it (e.g., pipette tips, gloves, empty vials).

Do not mix MCP110 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Container Selection and Labeling:

Use a chemically resistant, leak-proof container with a secure screw-top cap.
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Label the container with "Hazardous Waste," the full chemical name "MCP110," and the

associated hazard symbols (acute toxicity, environmental hazard).

Waste Accumulation:

Keep the waste container closed at all times, except when adding waste.

Store the container in a designated, well-ventilated, and secure satellite accumulation area

within the laboratory.

Final Disposal Request:

Once the container is full or the project is complete, arrange for pickup by your institution's

EHS department or a certified hazardous waste contractor.

Follow all institutional procedures for waste pickup requests.

Logical Workflow for MCP110 Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MCP110|521310-51-0|MSDS [dcchemicals.com]
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To cite this document: BenchChem. [Proper Disposal of MCP110: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675959#mcp110-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1675959#mcp110-proper-disposal-procedures
https://www.benchchem.com/product/b1675959#mcp110-proper-disposal-procedures
https://www.benchchem.com/product/b1675959#mcp110-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

